Cas no 99459-47-9 (5-methyl-1H-1,3-benzodiazole-2-carboxylic acid)

• Product Name: 5-methyl-1H-1,3-benzodiazole-2-carboxylic acid
• CAS No: 99459-47-9
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD03368381
• CID: 797142
• PubChem ID: 1516859
• Update Time: 2025-04-19

5-methyl-1H-1,3-benzodiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-1H-benzo[d]imidazole-2-carboxylic acid
• 6-methyl-1H-benzimidazole-2-carboxylic acid
• 6-Methyl-1H-1,3-benzodiazole-2-carboxylic acid
• 1H-Benzimidazole-2-carboxylic acid,5-methyl-(9CI)
• 1H-Benzimidazole-2-carboxylicacid, 6-methyl-
• 6-Methyl-1H-benzoimidazole-2-carboxylic acid
• 6-methyl-1H-benzimidazole-2-carboxylic acid(SALTDATA: FREE)
• 1H-Benzimidazole-2-carboxylicacid,5-methyl-(9CI)
• 5-methyl-1H-1,3-benzodiazole-2-carboxylic acid
• CHEMBL596008
• 5-methylbenzimidazole-2-carboxylic acid
• NCGC00327754-01
• AB01323381-02
• CS-0335792
• DTXSID90363979
• 1H-Benzimidazole-2-carboxylic acid, 5-methyl-
• D82194
• 5-methyl-1H-benzo[d]imidazole-2-carboxylicacid
• AB29997
• SY079336
• MFCD03368381
• 5-methyl-1H-benzimidazole-2-carboxylic acid
• AKOS003277880
• 6-Methyl-1H-benzoimidazole-2-carboxylic acid, AldrichCPR
• AKOS000506106
• LS-03894
• SCHEMBL2214853
• BDBM50305665
• A846030
• BB 0241007
• 6-Methyl-1H-benzoimidazole-2-carboxylic acid
• 99459-47-9
• ALBB-012415
• 1H-BENZIMIDAZOLE-2-CARBOXYLIC ACID, 6-METHYL-
• XH0051
• STK895029

• MDL： MFCD03368381
• Inchi： 1S/C9H8N2O2/c1-5-2-3-6-7(4-5)11-8(10-6)9(12)13/h2-4H,1H3,(H,10,11)(H,12,13)
• InChI Key： ZCDFRCAJGXZHBJ-UHFFFAOYSA-N
• SMILES： OC(C1=NC2C=CC(C)=CC=2N1)=O

Computed Properties

• Exact Mass: 176.059
• Monoisotopic Mass: 176.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66A^2

Experimental Properties

• Density: 1.421
• Boiling Point: 444.5°C at 760 mmHg
• Flash Point: 222.6°C
• Refractive Index: 1.709

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles